Cas no 25848-68-4 (3beta,7alpha-Dihydroxy-5alpha-androstan-17-on)

• Product Name: 3beta,7alpha-Dihydroxy-5alpha-androstan-17-on
• CAS No: 25848-68-4
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 2036017
• PubChem ID: 9815044
• Update Time: 2025-04-21

3beta,7alpha-Dihydroxy-5alpha-androstan-17-on Chemical and Physical Properties

Names and Identifiers

• 3beta,7alpha-Dihydroxy-5alpha-androstan-17-on
• 3beta,7alpha-dihydroxy-5alpha-androstan-17-one
• 3beta-7alpha-Dihydroxy-5alpha-androstane-17-one
• 7alpha hydroxy isoandrosterone
• 7alpha-hydroxy-EpiA
• Androstan-17-one, 3,7-dihydroxy-, (3β,5α,7α)-

• Inchi： 1S/C19H30O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h11-15,17,20-21H,3-10H2,1-2H3/t11-,12+,13+,14+,15-,17+,18+,19+/m1/s1
• InChI Key： VFPMCLQMAUVEHD-KMQZSKAMSA-N
• SMILES： O[C@@H]1C[C@H]2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]21)=O)O

Computed Properties

• Exact Mass: 306.21949481g/mol
• Monoisotopic Mass: 306.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 454.7±45.0 °C(Predicted)
• pka: 14.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives